Cas no 13341-79-2 (methyl 5-acetylfuran-2-carboxylate)

methyl 5-acetylfuran-2-carboxylate structure
13341-79-2 structure
Product Name:methyl 5-acetylfuran-2-carboxylate
CAS No:13341-79-2
MF:C8H8O4
MW:168.146722793579
MDL:MFCD15144102
CID:1104893
PubChem ID:12281225
Update Time:2025-04-20

methyl 5-acetylfuran-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 5-acetyl-2-Furancarboxylic acid methyl ester
    • METHYL 5-ACETYLFURAN-2-CARBOXYLATE
    • DB-119461
    • 13341-79-2
    • SCHEMBL3140257
    • 5-acetyl-furan-2-carboxylic acid methyl ester
    • AKOS017516261
    • 2-Furancarboxylic acid, 5-acetyl-, methyl ester
    • 5-acetyl-2-Furancarboxylicacidmethylester
    • GELBTJMNICDJKD-UHFFFAOYSA-N
    • methyl 5-acetyl-2-furoate
    • EN300-1241603
    • methyl 5-acetylfuran-2-carboxylate
    • MDL: MFCD15144102
    • Inchi: 1S/C8H8O4/c1-5(9)6-3-4-7(12-6)8(10)11-2/h3-4H,1-2H3
    • InChI Key: GELBTJMNICDJKD-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)OC)=CC=C1C(C)=O

Computed Properties

  • Exact Mass: 168.04200
  • Monoisotopic Mass: 168.04225873g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 56.5Ų

Experimental Properties

  • PSA: 56.51000
  • LogP: 1.26880

methyl 5-acetylfuran-2-carboxylate Pricemore >>

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